molecular formula C8H10N2O B057915 N-(4-methylpyridin-2-yl)acetamide CAS No. 5327-32-2

N-(4-methylpyridin-2-yl)acetamide

Cat. No. B057915
CAS RN: 5327-32-2
M. Wt: 150.18 g/mol
InChI Key: QGZHGSGLCZEGHA-UHFFFAOYSA-N
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Description

“N-(4-methylpyridin-2-yl)acetamide” is an organic compound with the molecular formula C8H10N2O . It contains an acetamide group and a 4-methyl-2-pyridinyl group . The compound is a solid and its SMILES string is CC(=O)Nc1cc©ccn1 .


Molecular Structure Analysis

The molecular weight of “N-(4-methylpyridin-2-yl)acetamide” is 150.18 . Its InChI key is QGZHGSGLCZEGHA-UHFFFAOYSA-N .


Physical And Chemical Properties Analysis

“N-(4-methylpyridin-2-yl)acetamide” is a solid . Its density is predicted to be 1.137 g/cm3 . The boiling point is predicted to be 343.1°C . The melting point is reported to be between 90-94°C .

Safety and Hazards

“N-(4-methylpyridin-2-yl)acetamide” is classified as Acute Tox. 4 Oral - Eye Irrit. 2 according to GHS classification . It has hazard statements H302 - H319 . Precautionary statements include P305 + P351 + P338 .

Future Directions

“N-(4-methylpyridin-2-yl)acetamide” can be used as an intermediate in organic synthesis . In the pharmaceutical field, it could potentially be used in the synthesis of new drug molecules .

properties

IUPAC Name

N-(4-methylpyridin-2-yl)acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H10N2O/c1-6-3-4-9-8(5-6)10-7(2)11/h3-5H,1-2H3,(H,9,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QGZHGSGLCZEGHA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NC=C1)NC(=O)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50277644
Record name 2-Acetylamino-4-methylpyridine
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Molecular Weight

150.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-methylpyridin-2-yl)acetamide

CAS RN

5327-32-2
Record name N-(4-Methyl-2-pyridinyl)acetamide
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Record name 5327-32-2
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Record name 2-Acetylamino-4-methylpyridine
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Record name N-(4-Methyl-2-pyridyl)acetamide
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Synthesis routes and methods I

Procedure details

2-Amino4-methylpyridine (99.0 g, 91.5 mmol) in acetic anhydride (250 mL) was warmed to 70° C. for two h. The mixture was cooled to room temperature and diethyl ether (100 mL) added. The product crystallized as white needle crystals. Filtering and drying in vacuo afforded N-(4-methyl-pyridin-2-yl)-acetamide (130 g, 95%).
Quantity
99 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

To a solution of 2-amino-4-methylpyridine (20 g) in acetic acid (80 ml) was added acetic anhydride and the resulting solution was refluxed for 3 h. The solution was concentrated in vacuo and the solid obtained was triturated with about 50 ml of water and carefully neutralised with solid sodium bicarbonate. The solid was filtered, washed with water and dried under vacuum to give the crude title compound as a white solid (20 g).
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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